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Compound of Interest

Compound Name: Psi-DOM

Cat. No.: B3063821

The term "Psi-DOM" is ambiguous and does not correspond to a single, universally recognized
molecule in scientific literature. Initial research has revealed several distinct and unrelated
proteins and domains that could potentially be abbreviated as such, leading to significant
confusion. To provide accurate and relevant information for a receptor binding assay, it is
crucial to first identify the specific "Psi-DOM" of interest.

Possible interpretations of "Psi-DOM" include:

e PSI domain: A cysteine-rich module present in the extracellular fragments of numerous
signaling proteins. These include plexins, semaphorins, integrins, and the Met receptor.
These domains are known to be involved in protein-protein interactions and the correct
positioning of ligand-binding sites.[1][2]

e [PSI+] prion domain: This refers to the prion-forming domain of the Sup35 protein in yeast
(Saccharomyces cerevisiae). The [PSI+] state is a non-Mendelian genetic element that
results from the self-propagating aggregation of the Sup35 protein, a translation termination
factor.[3][4]

o Plant-Specific Insert (PSI) domain: Found in plant aspartic proteinases, this domain is crucial
for the vacuolar sorting of these enzymes. It is also implicated in homo- and heterodimer
formation.[5]

Given the lack of a singular definition for "Psi-DOM," a generic receptor binding assay protocol
would be scientifically unsound. The experimental design, choice of reagents, and detection
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methods are all highly dependent on the specific molecule being studied, its binding partners,
and its cellular context.

To proceed with creating a detailed Application Note and Protocol, the user is requested to
provide the full name or a more specific context for "Psi-DOM." For instance, specifying the
protein it is a part of (e.g., "the PSI domain of the human Met receptor") or the biological
system it belongs to (e.g., "the yeast prion [PSI+] domain") will allow for the development of a
targeted and accurate protocol.

Once the specific "Psi-DOM" is identified, a comprehensive and tailored Application Note and
Protocol can be generated, addressing all the core requirements of data presentation, detailed
methodologies, and visualizations of relevant pathways and workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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